2-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C15H17N5O4/c1-23-14-15(17-7-6-16-14)24-11-4-8-19(9-11)13(22)10-20-12(21)3-2-5-18-20/h2-3,5-7,11H,4,8-10H2,1H3
• InChI Key: PQONZEQFXFPONR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C15H17N5O4
• Molecular Weight: 331.33 g/mol

Description

This compound is a pyrazine derivative, which is a class of organic compounds containing a pyrazine ring—a six-membered aromatic ring with two nitrogen atoms. Pyrazines are often used in the pharmaceutical industry due to their wide range of pharmacological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazine ring and the addition of the various functional groups. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the pyrazine ring and various functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazine derivatives can undergo a variety of reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods.

Scientific Research Applications

Anti-Fibrosis Activity

The pyrimidine moiety in this compound has been employed in designing privileged structures for medicinal chemistry. . Among these derivatives, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) demonstrated better anti-fibrotic activities than existing drugs like Pirfenidone and Bipy55′DC. Their IC50 values were 45.69 μM and 45.81 μM, respectively. .

Other Potential Applications

While the research on this compound is still evolving, its pyrimidine core opens up possibilities in other areas:

• . Further investigations could explore this aspect.
• .
• . Investigating this compound’s impact on cancer cells could be worthwhile.

Gu, Y.-F., Zhang, Y., Yue, F.-L., Li, S.-T., Zhang, Z.-Q., Li, J., & Bai, X. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 25(22), 5226. DOI: 10.3390/molecules25225226

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazine derivatives exhibit antimicrobial, antiviral, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the pharmaceutical industry. This could include studies on its pharmacological activity, toxicity, and potential as a drug candidate.